Cas no 2227896-65-1 ((1S)-3-amino-1-(2,4-difluorophenyl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(2,4-difluorophenyl)propan-1-ol
• CAS No: 2227896-65-1
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• CID: 6235225
• PubChem ID: 165649996
• Update Time: 2025-10-28

(1S)-3-amino-1-(2,4-difluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(2,4-difluorophenyl)propan-1-ol
• 2227896-65-1
• EN300-1805418

• Inchi： 1S/C9H11F2NO/c10-6-1-2-7(8(11)5-6)9(13)3-4-12/h1-2,5,9,13H,3-4,12H2/t9-/m0/s1
• InChI Key： QQRPHCLIBCXACF-VIFPVBQESA-N
• SMILES： FC1C=C(C=CC=1[C@H](CCN)O)F

Computed Properties

• Exact Mass: 187.08087030g/mol
• Monoisotopic Mass: 187.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-3-amino-1-(2,4-difluorophenyl)propan-1-ol

Introduction to Compound CAS No. 2227896-65-1: (1S)-3-amino-1-(2,4-difluorophenyl)propan-1-ol

(1S)-3-amino-1-(2,4-difluorophenyl)propan-1-ol (CAS No. 2227896-65-1) is a chiral compound with significant potential in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features, including a chiral center and the presence of a difluorophenyl group, which contribute to its diverse biological activities and chemical reactivity.

The compound's structure consists of a propan-1-ol backbone with an amino group at the C3 position and a 2,4-difluorophenyl substituent at the C1 position. The chirality at the C1 position is crucial for its biological activity, as enantiomers often exhibit different pharmacological properties. The presence of the difluorophenyl group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent research has highlighted the potential of (1S)-3-amino-1-(2,4-difluorophenyl)propan-1-ol in various therapeutic areas. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising lead for the development of new treatments for conditions such as arthritis and chronic pain. Additionally, its ability to modulate specific receptors and enzymes involved in inflammatory pathways has been extensively investigated.

In the context of drug discovery, (1S)-3-amino-1-(2,4-difluorophenyl)propan-1-ol has been explored as a potential inhibitor of key enzymes involved in inflammatory processes. For example, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins, key mediators of inflammation and pain. This inhibition can lead to reduced inflammation and pain without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its anti-inflammatory properties, (1S)-3-amino-1-(2,4-difluorophenyl)propan-1-ol has also been studied for its potential neuroprotective effects. Research has demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that (1S)-3-amino-1-(2,4-difluorophenyl)propan-1-ol could be a valuable candidate for developing neuroprotective therapies.

The synthesis of (1S)-3-amino-1-(2,4-difluorophenyl)propan-1-ol involves several steps that require precise control over chirality and functional group manipulation. Common synthetic routes include asymmetric synthesis using chiral catalysts or resolving agents to achieve the desired enantiomeric purity. The choice of synthetic method depends on factors such as yield, cost, and scalability for industrial production.

In preclinical studies, (1S)-3-amino-1-(2,4-difluorophenyl)propan-1-ol has demonstrated favorable pharmacokinetic properties. It exhibits good oral bioavailability and a favorable half-life, which are essential for effective drug delivery. Additionally, it shows low toxicity in animal models, suggesting a favorable safety profile for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of (1S)-3-amino-1-(2,4-difluorophenyl)propan-1-ol in human subjects. Early results from Phase I trials have shown promising outcomes in terms of safety and tolerability. Phase II trials are expected to provide more detailed insights into its therapeutic potential in specific patient populations.

The future prospects for (1S)-3-amino-1-(2,4-difluorophenyl)propan-1-ol are promising. Its unique combination of anti-inflammatory, analgesic, and neuroprotective properties positions it as a versatile candidate for addressing multiple therapeutic needs. Ongoing research aims to optimize its formulation and delivery methods to maximize its therapeutic benefits while minimizing potential side effects.

In conclusion, (1S)-3-amino-1-(2,4-difluorophenyl)propan-1-ol (CAS No. 2227896-65-1) is a promising compound with significant potential in pharmaceutical development. Its unique structural features and biological activities make it an attractive target for further research and clinical evaluation. As research continues to advance our understanding of this compound's properties and applications, it holds great promise for improving patient outcomes in various medical conditions.